![molecular formula C19H26N4 B5977097 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-1-(2-phenylpropyl)piperidine](/img/structure/B5977097.png)
4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-1-(2-phenylpropyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-1-(2-phenylpropyl)piperidine is a chemical compound that belongs to the class of piperidine-based compounds. It has been extensively studied for its potential applications in scientific research, particularly in the fields of pharmacology and biochemistry.
Mechanism of Action
The mechanism of action of 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-1-(2-phenylpropyl)piperidine is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. It has been shown to act as a partial agonist at the mu-opioid receptor, which is involved in the modulation of pain, reward, and addiction. It has also been shown to act as an antagonist at the nociceptin/orphanin FQ peptide receptor, which is involved in the modulation of pain, anxiety, and stress.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects in various animal models. It has been shown to produce analgesia, reduce anxiety and stress, and modulate reward and addiction-related behaviors. It has also been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various inflammatory and oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-1-(2-phenylpropyl)piperidine is its potent binding affinity and selectivity for various receptors, which makes it a promising candidate for the development of new drugs for the treatment of pain, addiction, and other related disorders. However, one of the limitations of this compound is its relatively low solubility in water, which may make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for the study of 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-1-(2-phenylpropyl)piperidine. One potential direction is the development of new drugs based on this compound for the treatment of pain, addiction, and other related disorders. Another potential direction is the study of the underlying mechanisms of action of this compound, which may provide insights into the development of new drugs for the treatment of various neurological and psychiatric disorders. Additionally, the study of the biochemical and physiological effects of this compound in various animal models may provide further insights into its potential therapeutic applications.
Synthesis Methods
The synthesis of 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-1-(2-phenylpropyl)piperidine involves the reaction of 1-(2-phenylpropyl)piperidine with 4-azidocyclohexyl isocyanide in the presence of copper (I) iodide as a catalyst. The reaction proceeds via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a well-known method for the synthesis of 1,4-disubstituted 1,2,3-triazoles. The resulting compound is a white solid with a melting point of 160-162°C.
Scientific Research Applications
4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-1-(2-phenylpropyl)piperidine has been studied extensively for its potential applications in scientific research, particularly in the fields of pharmacology and biochemistry. It has been shown to exhibit potent binding affinity and selectivity for various receptors, including the mu-opioid receptor, the delta-opioid receptor, and the nociceptin/orphanin FQ peptide receptor. This makes it a promising candidate for the development of new drugs for the treatment of pain, addiction, and other related disorders.
properties
IUPAC Name |
4-(4-cyclopropyltriazol-1-yl)-1-(2-phenylpropyl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4/c1-15(16-5-3-2-4-6-16)13-22-11-9-18(10-12-22)23-14-19(20-21-23)17-7-8-17/h2-6,14-15,17-18H,7-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGMDQVZZUNFWOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CCC(CC1)N2C=C(N=N2)C3CC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.